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Compound of Interest

Compound Name: Spiro[5.5]undecan-3-one

Cat. No.: B156462 Get Quote

Spiro[5.5]undecan-3-one: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Spiro[5.5]undecan-3-one is a spirocyclic ketone with a unique three-dimensional structure

that has garnered interest in various fields of chemical research, particularly in medicinal

chemistry and materials science. Its rigid framework serves as a valuable scaffold for the

synthesis of complex molecular architectures and novel therapeutic agents. This technical

guide provides an in-depth overview of the chemical structure, properties, synthesis, and

potential applications of Spiro[5.5]undecan-3-one and its derivatives, tailored for professionals

in research and drug development.

Chemical Structure and Identifiers
Spiro[5.5]undecan-3-one is a bicyclic organic compound where the two cyclohexane rings are

joined by a single common carbon atom, the spiro atom. The ketone functional group is located

at the third position of one of the rings.

The fundamental details of Spiro[5.5]undecan-3-one are summarized in the table below.
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Identifier Value

IUPAC Name spiro[5.5]undecan-3-one[1]

CAS Number 1890-25-1[1][2]

Molecular Formula C₁₁H₁₈O[1][2]

Molecular Weight 166.26 g/mol [1][2]

InChI
InChI=1S/C11H18O/c12-10-4-8-11(9-5-10)6-2-

1-3-7-11/h1-9H2[1]

SMILES C1CCC2(CC1)CCC(=O)CC2[1]

Canonical SMILES C1CCC2(CC1)CCC(=O)CC2

Physicochemical and Spectroscopic Properties
The unique spirocyclic structure of Spiro[5.5]undecan-3-one influences its physical and

chemical properties. While experimental data for the parent compound is not extensively

documented in publicly available literature, computed properties and data for related

compounds provide valuable insights.

Physicochemical Properties
The following table summarizes key computed physicochemical properties of

Spiro[5.5]undecan-3-one.
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Property Value Source

XLogP3 3.0 PubChem[3]

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 0 PubChem

Topological Polar Surface Area 17.1 Å² PubChem[1]

Heavy Atom Count 12 PubChem

Complexity 165 PubChem[1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Spiro[5.5]undecan-
3-one. While specific spectra are not provided here, sources like Moldb and PubChem offer

access to NMR, HPLC, and LC-MS data for this compound.[4] The NIST Mass Spectrometry

Data Center also provides GC-MS data, indicating a top peak at m/z 111 and the molecular ion

peak at m/z 166.[1]

Synthesis and Experimental Protocols
The synthesis of the spiro[5.5]undecane framework is a topic of significant interest in organic

chemistry. Several synthetic strategies have been developed, with the Robinson annelation

being a fundamental and widely used method.[5]

General Synthetic Approach: Robinson Annelation
The Robinson annelation involves a Michael addition followed by an intramolecular aldol

condensation to form a six-membered ring. For the synthesis of spiro[5.5]undecane derivatives,

a cyclic ketone can be reacted with an α,β-unsaturated ketone.

A general experimental protocol for the synthesis of a spiro[5.5]undecane core is as follows:

Materials:
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Cyclohexanone derivative (starting material)

Methyl vinyl ketone (or a suitable α,β-unsaturated ketone)

Base catalyst (e.g., sodium ethoxide, potassium hydroxide)

Solvent (e.g., ethanol, methanol)

Procedure:

The cyclohexanone derivative is dissolved in a suitable solvent.

A catalytic amount of base is added to the solution.

Methyl vinyl ketone is added dropwise to the reaction mixture at a controlled temperature.

The reaction is stirred for a specified period to allow for the Michael addition to complete.

The reaction mixture is then heated to facilitate the intramolecular aldol condensation and

subsequent dehydration, leading to the formation of the spiro[5.5]undecenone.

The resulting enone can be hydrogenated to yield the saturated spiro[5.5]undecanone.

The final product is purified using standard techniques such as column chromatography or

recrystallization.

Alternative Synthetic Methods
Other synthetic strategies for constructing the spiro[5.5]undecane skeleton include Lewis acid-

catalyzed Michael reactions and biocatalytic double Michael additions.[6][7] These methods

can offer improved stereoselectivity and yields for specific derivatives.

Biological Activity and Potential Applications
The spiro[5.5]undecane scaffold is a privileged structure in medicinal chemistry, with

derivatives exhibiting a wide range of biological activities. While specific data on the biological

activity of Spiro[5.5]undecan-3-one is limited, the broader class of spiro[5.5]undecane

compounds has shown significant potential.
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Reported Biological Activities of Spiro[5.5]undecane
Derivatives

Antimicrobial and Anticancer Activity: Certain spiro[5.5]undecane derivatives have

demonstrated efficacy against various bacterial strains and have been investigated for their

potential as anticancer agents.[5][8]

Nicotinic Receptor Antagonism: Alkaloids containing the spiro[5.5]undecane structure have

been identified as potent nicotinic receptor antagonists.[6]

Antiparasitic and Herbicidal Activity: The unique three-dimensional structure of the spirocyclic

scaffold has been exploited to develop compounds with significant antiparasitic activity.[5]

Neurotrophic and Neurogenic Activities: Some spirocyclic compounds have shown promising

neurotrophic and neurogenic effects, suggesting their potential for treating central nervous

system disorders.[9]

The diverse biological activities of spiro[5.5]undecane derivatives highlight their importance as

a template for drug discovery.

Safety and Handling
Spiro[5.5]undecan-3-one is classified with the following GHS hazard statements: H315

(Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation).[1] Therefore, appropriate personal protective equipment, including gloves, safety

glasses, and a lab coat, should be worn when handling this compound. Work should be

conducted in a well-ventilated area or a fume hood.[2]

Visualizations
Chemical Structure of Spiro[5.5]undecan-3-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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